![molecular formula C13H15NO2S B1399949 4-Methoxy-3-[2-(thiophen-3-yl)ethoxy]aniline CAS No. 1410389-85-3](/img/structure/B1399949.png)
4-Methoxy-3-[2-(thiophen-3-yl)ethoxy]aniline
Overview
Description
Scientific Research Applications
Synthesis and Characterization
Metal Complex Formation : 4-(Thiophen-3-yl)-aniline forms ONS donor Schiff base complexes with various metals, demonstrating a potential application in inorganic chemistry and material science (Osowole, 2011).
Electrochromic Materials : Novel donor-acceptor systems including 4-methoxythiophen-2-yl derivatives have been synthesized for electrochromic applications in near-infrared region, highlighting their potential in display technologies (Li et al., 2017).
Corrosion Inhibition
- Corrosion Inhibitor for Metals : A synthesized thiophene Schiff base showed efficient inhibition of corrosion on mild steel in acidic environments, important for industrial applications (Daoud et al., 2014).
Antimicrobial and Antifungal Activities
- Antimicrobial Properties : Compounds derived from 4-methoxy aniline demonstrated significant antibacterial and antifungal activities, indicating their potential in pharmaceutical and biomedical applications (Banoji et al., 2022).
Cancer Research
- Anti-Tumor Activity : 2-Methoxy-5-(2-(3,4,5-trimethoxyphenyl)thiophen-3-yl) aniline, a novel compound, showed promising results against gastric adenocarcinoma cells, indicating its potential as a candidate for anti-cancer agents (Qiao et al., 2013).
Optical and Electronic Applications
Nonlinear Optical Properties : Novel chalcone derivatives, including methoxy-substituted anilines, were studied for their nonlinear optical properties, suggesting their use in photonics and optoelectronics (Mathew et al., 2019).
Electroluminescence : Amorphous molecular materials including methoxy-aniline derivatives were found to be effective for organic electroluminescent devices, providing a route for the development of new electronic materials (Doi et al., 2003).
properties
IUPAC Name |
4-methoxy-3-(2-thiophen-3-ylethoxy)aniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2S/c1-15-12-3-2-11(14)8-13(12)16-6-4-10-5-7-17-9-10/h2-3,5,7-9H,4,6,14H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFKGENZFGSSQLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N)OCCC2=CSC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.